Cas no 349545-02-4 (3",4"-Di-O-acetyl-2",6"-di-O-p-coumaroylastragalin)

• Product Name: 3",4"-Di-O-acetyl-2",6"-di-O-p-coumaroylastragalin
• CAS No: 349545-02-4
• MF: C₄₃H₃₆O₁₇
• MW: 824.7
• CID: 1080651
• PubChem ID: 125115324
• Update Time: 2025-10-18

3",4"-Di-O-acetyl-2",6"-di-O-p-coumaroylastragalin Chemical and Physical Properties

Names and Identifiers

• 3',4'-Di-O-acetyl-2',6'-di-O- p-coumaroylastragalin
• [ "" ]
• 3'',4''-Di-O-acetyl-2'',6''-di-O-p-coumaroylastragalin
• (Z)-3'',4''-Di-O-Acetyl-2'',6''-Di-O-p-Coumaroylastragalin
• CID 125115324
• 3-[[3,4-Di-O-acetyl-6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-2-O-[(2Z)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• (2R,3R,4S,5R,6S)-6-((5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl)oxy)-5-(((Z)-3-(4-hydroxyphenyl)acryloyl)oxy)-2-((((E)-3-(4-hydroxyphenyl)acryloyl)oxy)methyl)tetrahydro-2H-pyran-3,4-diyl diacetate
• 4H-1-Benzopyran-4-one, 3-[[3,4-di-O-acetyl-6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-2-O-[(2Z)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)- (9CI)
• CS-0202752
• Kaempferol 3-O-(2'',4''-di-acetyl-3''-cis-p-coumaroyl-6''-trans-p-coumaroyl)-
• A-D-glucopyranoside
• CHEMBL3815117
• DA-69842
• 349545-02-4
• p-coumaroylastragalin
• [(2R,3R,4S,5R,6S)-3,4-Diacetyloxy-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-5-[(Z)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• 3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin
• HY-N9676
• 3',4'-Di-O-acetyl-2',6'-di-O-
• AKOS040761059
• 3",4"-Di-O-acetyl-2",6"-di-O-p-coumaroylastragalin

• Inchi： 1S/C43H36O17/c1-22(44)55-39-33(21-54-34(51)17-7-24-3-11-27(46)12-4-24)58-43(42(41(39)56-23(2)45)59-35(52)18-8-25-5-13-28(47)14-6-25)60-40-37(53)36-31(50)19-30(49)20-32(36)57-38(40)26-9-15-29(48)16-10-26/h3-20,33,39,41-43,46-50H,21H2,1-2H3/b17-7+,18-8-/t33-,39-,41+,42-,43+/m1/s1
• InChI Key： IFLHDGGEJKVLAF-ASZZAFOJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=CC=1)O)=O)OC(C)=O)OC(C)=O)OC(/C=C\C1C=CC(=CC=1)O)=O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

• Exact Mass: 824.19524968g/mol
• Monoisotopic Mass: 824.19524968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 60
• Rotatable Bond Count: 16
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251
• XLogP3: 5.9

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 995.3±65.0 °C at 760 mmHg
• Flash Point: 301.1±27.8 °C
• Solubility: Insuluble (6.6E-6 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 6.20±0.40(Predicted)

3",4"-Di-O-acetyl-2",6"-di-O-p-coumaroylastragalin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone